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Compound of Interest

Compound Name: PSTAIR

Cat. No.: B151672 Get Quote

Welcome to the technical support center. This guide provides detailed troubleshooting and

protocols for researchers experiencing issues with PSTAIR antibodies in immunoprecipitation

(IP) experiments.

Troubleshooting Guide
This section addresses the common issue of a PSTAIR antibody failing to immunoprecipitate

its target protein.

My PSTAIR antibody isn't pulling down any protein.
What should I do?
This is a frequent issue that can be resolved by systematically evaluating several key steps in

your protocol. The PSTAIR antibody recognizes a highly conserved amino acid sequence

(PSTAIR) found in several cyclin-dependent kinases (CDKs), such as Cdk1 and Cdk2.[1] This

means your experimental conditions must be optimized to preserve the antibody's access to

this epitope.

Follow the troubleshooting logic below to diagnose the problem.
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START: No Target Protein Detected in IP

Is the antibody functional in Western Blot (WB)?

Is the target protein present in the input lysate?

Yes

Solution:
- Verify antibody with a positive control.
- Consider a different antibody clone.

No

Is your lysis buffer compatible with IP?

Yes

Solution:
- Confirm protein expression in your cell model.

- Increase lysate concentration.
- Add protease/phosphatase inhibitors.

No

Are antibody binding conditions optimal?

Yes

Solution:
- Use a non-denaturing buffer (e.g., NP-40 based).

- Avoid harsh detergents like SDS that can mask epitopes.

No

Are your wash steps too stringent?

Yes

Solution:
- Titrate antibody concentration.

- Optimize incubation time (e.g., 4°C overnight).
- Ensure correct Protein A/G bead selection for your antibody isotype.

No

Solution:
- Reduce the number of washes.

- Decrease salt or detergent concentration in the wash buffer.

Yes, likely
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Preparation

Immunocapture

Analysis

1. Harvest & Wash Cells
(Ice-cold PBS)

2. Cell Lysis
(Non-denaturing buffer + inhibitors, on ice)

3. Clarify Lysate
(Centrifuge at >12,000 x g, 4°C)

4. Pre-clear Lysate
(Incubate with beads, 1 hr)

5. Antibody Incubation
(Add PSTAIR Ab to supernatant,

overnight at 4°C)

6. Bead Incubation
(Add beads to lysate-Ab mix, 1-3 hrs)

7. Wash Beads
(3-5 times with Wash Buffer)

8. Elute Protein
(Resuspend beads in Laemmli buffer,

boil 5-10 min)

9. Analyze
(SDS-PAGE / Western Blot)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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